Cas no 204981-44-2 (1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-)

1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)- structure
204981-44-2 structure
Product Name:1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-
CAS No:204981-44-2
MF:C16H16BrFO2
MW:339.199447631836
CID:6632371
Update Time:2024-01-08

1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(4-bromo-2-fluorophenyl)-2-(phenylmethyl)-, (1R,2S)-
    • Inchi: 1S/C16H16BrFO2/c17-13-6-7-14(15(18)9-13)16(20)12(10-19)8-11-4-2-1-3-5-11/h1-7,9,12,16,19-20H,8,10H2/t12-,16+/m0/s1
    • InChI Key: IELRXYIMFJLQGR-BLLLJJGKSA-N
    • SMILES: [C@@H](C1=CC=C(Br)C=C1F)(O)[C@@H](CC1=CC=CC=C1)CO

Experimental Properties

  • Density: 1.458±0.06 g/cm3(Predicted)
  • Boiling Point: 473.4±40.0 °C(Predicted)
  • pka: 13.30±0.20(Predicted)
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